Cas no 138021-99-5 (1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine
• CAS No: 138021-99-5
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD24448219
• CID: 1256962
• PubChem ID: 46176554
• Update Time: 2025-10-10

1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine, octahydro-1-methyl-
• (3aR,7aS)-1-methyloctahydro-1H-pyrrolo[3,2-c]pyridine
• 1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine
• D72850
• 1-methyloctahydro-1H-pyrrolo[3,2-c]pyridine
• DB-404254
• SB17539
• 1-methyl-2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-c]pyridine
• 138021-99-5
• EN300-345999
• SCHEMBL1992137
• Octahydro-1-methyl-1H-pyrrolo[3,2-c]pyridine
• CS-0046663
• APQINZAHFHXIRJ-UHFFFAOYSA-N

• MDL： MFCD24448219
• Inchi： 1S/C8H16N2/c1-10-5-3-7-6-9-4-2-8(7)10/h7-9H,2-6H2,1H3
• InChI Key： APQINZAHFHXIRJ-UHFFFAOYSA-N
• SMILES： N1(C)CCC2CNCCC12

Computed Properties

• Exact Mass: 140.13148
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

Additional information on 1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine

1-Methyl-Octahydro-1H-Pyrrolo[3,2-C]Pyridine: A Comprehensive Overview

The compound 1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine (CAS No. 138021-99-5) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of bicyclic heterocycles, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. Its structure consists of a pyrrolopyridine framework with an octahydro substitution pattern, making it a versatile building block for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine. Researchers have employed catalytic asymmetric synthesis to construct this molecule with high enantioselectivity, paving the way for its use in chiral drug discovery. The methyl group substitution at the 1-position plays a crucial role in modulating the molecule's electronic properties and stereochemistry, which are critical for its biological activity.

In terms of applications, 1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine has shown promise in the development of novel pharmaceutical agents. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues in enzyme-targeted therapies.

The structural versatility of 1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine also extends to its use in materials science. Recent research has explored its application as a precursor for constructing advanced materials such as conductive polymers and coordination networks. Its ability to form stable coordination bonds with transition metals has made it an attractive component in designing functional materials for energy storage and sensing applications.

From a mechanistic standpoint, the reactivity of 1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine is influenced by its bicyclic framework and substituent effects. Computational studies have provided insights into its electronic structure and reactivity patterns, enabling chemists to design more efficient synthetic routes and optimize its properties for specific applications.

In conclusion, 1-methyl-octahydro-1H-pyrrolo[3,2-c]pyridine (CAS No. 138021-99-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future research and industrial applications.